Far-Red Emission Avoids Autofluorescence vs. C11
BODIPY 665/676 emits at 676 nm in its reduced (non-oxidized) state, compared to 591 nm for the widely used BODIPY 581/591 C11 probe [1]. This 85 nm red-shift moves detection into the far-red spectral region where endogenous cellular autofluorescence (predominantly from flavins, NADH, and lipofuscin in the 450–550 nm range) is substantially lower. The Raudsepp et al. (2014) study explicitly states that 'advantages of using BODIPY 665/676 are fewer problems with autofluorescence and the possibility of combining several fluorescent probes that are excited and emitted at lower wavelengths' [1]. BODIPY 665/676 has been combined with protein autofluorescence detection (λex 488 nm/λem 500–560 nm) in the same imaging session for simultaneous lipid and protein oxidation mapping in mayonnaise emulsions, demonstrating practical spectral orthogonality [2].
676 nm (reduced) vs. 591 nm
| Evidence Dimension | Emission wavelength (reduced state) and spectral separation from autofluorescence window |
|---|---|
| Target Compound Data | λem = 676 nm (reduced); emission in far-red, outside typical 450–550 nm autofluorescence range |
| Comparator Or Baseline | BODIPY 581/591 C11: λem = 591 nm (reduced); Alexa Fluor 647: λem = 665 nm (non-radical-sensitive) |
| Quantified Difference | 85 nm red-shift vs. BODIPY 581/591 C11; 676 nm emission vs. ~450–550 nm autofluorescence peak, providing >125 nm separation |
| Conditions | Fluorometer (λex 675 nm) and confocal microscope (λex 670 nm); Raudsepp et al. 2014; Yang et al. 2020 (Antioxidants) |
Why This Matters
Procurement of BODIPY 665/676 rather than BODIPY 581/591 C11 is justified when the experimental design requires simultaneous imaging with green/yellow fluorescent proteins or dyes, or when sample autofluorescence in the 500–600 nm range would compromise signal-to-noise ratio.
- [1] Raudsepp P, Brüggemann DA, Andersen ML. Detection of radicals in single droplets of oil-in-water emulsions with the lipophilic fluorescent probe BODIPY665/676 and confocal laser scanning microscopy. Free Radical Biology and Medicine. 2014;70:233-240. View Source
- [2] Yang S, Verhoeff AA, Merkx DWH, van Duynhoven JPM, Hohlbein J. Quantitative Spatiotemporal Mapping of Lipid and Protein Oxidation in Mayonnaise. Antioxidants. 2020;9(12):1278. doi:10.3390/antiox9121278 View Source
